Cas no 1807261-12-6 (3-Bromo-5-methoxy-2-(trifluoromethyl)aniline)

• Product Name: 3-Bromo-5-methoxy-2-(trifluoromethyl)aniline
• CAS No: 1807261-12-6
• MF: C₈H₇BrF₃NO
• MW: 270.046491861343
• CID: 4977434
• Update Time: 2025-05-07

3-Bromo-5-methoxy-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methoxy-2-(trifluoromethyl)aniline

• Inchi： 1S/C8H7BrF3NO/c1-14-4-2-5(9)7(6(13)3-4)8(10,11)12/h2-3H,13H2,1H3
• InChI Key： HWJZOKXSLBSITE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1C(F)(F)F)N)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2

Additional information on 3-Bromo-5-methoxy-2-(trifluoromethyl)aniline

Introduction to 3-Bromo-5-methoxy-2-(trifluoromethyl)aniline (CAS No. 1807261-12-6)

3-Bromo-5-methoxy-2-(trifluoromethyl)aniline, with the CAS number 1807261-12-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of a bromine atom, a methoxy group, and a trifluoromethyl group, which collectively contribute to its distinct chemical properties and potential applications.

The molecular structure of 3-Bromo-5-methoxy-2-(trifluoromethyl)aniline is particularly noteworthy. The presence of the bromine atom at the 3-position and the methoxy group at the 5-position imparts significant electronic and steric effects, while the trifluoromethyl group at the 2-position enhances its lipophilicity and stability. These features make it an attractive candidate for various synthetic transformations and as a building block in the development of novel pharmaceuticals and materials.

In recent years, there has been a surge in research focusing on the synthesis and applications of 3-Bromo-5-methoxy-2-(trifluoromethyl)aniline. One notable area of interest is its use as an intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of potent inhibitors for specific enzymes involved in cancer pathways. The trifluoromethyl group, in particular, has been shown to enhance the binding affinity and selectivity of these inhibitors, making them more effective in therapeutic applications.

Beyond its pharmaceutical applications, 3-Bromo-5-methoxy-2-(trifluoromethyl)aniline has also found utility in materials science. Researchers have explored its use in the synthesis of advanced polymers and coatings due to its excellent thermal stability and chemical resistance. A recent publication in Macromolecules reported the successful incorporation of this compound into polymer chains, resulting in materials with enhanced mechanical properties and improved performance under harsh conditions.

The synthetic accessibility of 3-Bromo-5-methoxy-2-(trifluoromethyl)aniline has further contributed to its popularity. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One such method involves the sequential bromination, methylation, and trifluoromethylation of an appropriate starting material. These synthetic strategies not only ensure high yields but also allow for easy functionalization, making it a valuable reagent in organic synthesis.

In addition to its practical applications, 3-Bromo-5-methoxy-2-(trifluoromethyl)aniline has been studied for its potential environmental impact. Research has shown that this compound exhibits low toxicity and minimal environmental persistence when used under controlled conditions. This makes it a safer alternative to other halogenated compounds that may pose environmental risks.

The future prospects for 3-Bromo-5-methoxy-2-(trifluoromethyl)aniline are promising. Ongoing research continues to uncover new applications and optimize existing ones. For example, efforts are being made to develop more efficient catalytic systems for its synthesis, which could further reduce costs and improve sustainability. Additionally, there is growing interest in exploring its potential as a precursor for novel materials with unique optical and electronic properties.

In conclusion, 3-Bromo-5-methoxy-2-(trifluoromethyl)aniline (CAS No. 1807261-12-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and favorable properties make it an invaluable reagent in both pharmaceutical development and materials science. As research progresses, it is likely that this compound will continue to play a crucial role in advancing our understanding and capabilities in these fields.